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Compound of Interest

Compound Name: Glycocide-13C2

Cat. No.: B118219 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Glycocide-13C2, a stable isotope-labeled form of glycolic acid. Adherence to these

protocols is critical for maintaining a safe research environment and complying with regulatory

standards.

Understanding Glycocide-13C2 and its Properties
Glycocide-13C2 is glycolic acid enriched with two Carbon-13 isotopes. A crucial aspect of its

handling is recognizing that Carbon-13 is a stable, non-radioactive isotope.[1] Consequently,

the disposal procedures for Glycocide-13C2 do not require special precautions for

radioactivity.[1] The disposal protocol is therefore governed by the chemical properties of

glycolic acid. According to safety data, Glycocide-13C2 is harmful if swallowed and can cause

severe skin burns and eye damage.[2][3]

Quantitative Safety and Disposal Data
The following table summarizes the key information for the safe handling and disposal of

Glycocide-13C2.
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Parameter Guideline Citation

Radioactivity Non-radioactive [1]

Primary Hazards

Harmful if swallowed, causes

severe skin burns and eye

damage

[2][3]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, lab coat
[4][5]

Incompatible Materials Strong oxidizing agents [4]

Accidental Release Measures

Absorb spill, collect in a

suitable container for disposal,

and avoid dust formation if in

solid form.

[6]

General Disposal Principle

Dispose of as you would the

unlabeled chemical waste, in

accordance with local, state,

and federal regulations.

[7]

Sink Disposal

Generally not recommended.

Prohibited unless specifically

authorized by institutional

guidelines and after proper

neutralization.

[8][9][10]

Experimental Protocol for Disposal of Glycocide-
13C2 Waste
This protocol outlines the step-by-step methodology for the safe disposal of aqueous solutions

and solid waste of Glycocide-13C2.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, lab coat.
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Designated hazardous waste container, properly labeled.

pH paper or pH meter.

Neutralizing agents (e.g., sodium bicarbonate for acidic solutions).

Secondary containment for waste containers.

Procedure for Aqueous Waste:

Segregation: Collect all aqueous waste containing Glycocide-13C2 in a dedicated, properly

labeled waste container. Do not mix with incompatible waste streams, such as those

containing strong oxidizing agents.[4]

Neutralization (if permissible by institutional policy for drain disposal of dilute solutions):

Check the pH of the waste solution using pH paper or a meter. Glycolic acid is acidic.

Slowly add a neutralizing agent, such as sodium bicarbonate, with stirring until the pH is

within the permissible range for drain disposal as dictated by your institution's

environmental health and safety (EHS) office (typically between 6.0 and 9.0).

If neutralization is not performed, or if the concentration of Glycocide-13C2 is high, the

waste must be disposed of as hazardous chemical waste.

Container Management:

Keep the waste container securely closed when not in use.[10]

Store the container in a designated satellite accumulation area with secondary

containment.[10]

Disposal Request: Once the container is full, or in accordance with your institution's waste

pickup schedule, contact your EHS office for disposal. Ensure the container is accurately

labeled with its contents.

Procedure for Solid Waste and Contaminated Materials:
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Collection: Place any solid Glycocide-13C2 waste or materials contaminated with it (e.g.,

gloves, absorbent paper) into a designated, labeled solid waste container.

Labeling: Clearly label the container as "Solid Chemical Waste" and list "Glycocide-13C2"

as a constituent.

Storage: Store the solid waste container in a designated area, away from incompatible

materials.

Disposal: Arrange for pickup and disposal through your institution's EHS office.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Glycocide-13C2 waste.
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Caption: Disposal workflow for Glycocide-13C2.
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of Glycocide-13C2, fostering a secure research environment and upholding their

commitment to environmental stewardship. Always consult your institution's specific chemical

hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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